A3AR antagonist 5

• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol
• InChI: InChI=1S/C18H16N2O2S/c1-22-15-9-7-14(8-10-15)16-12-23-18(19-16)20-17(21)11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,19,20,21)
• InChIKey: RZHUYMVTMZMVDE-UHFFFAOYSA-N

A3AR antagonist 5 (CAS 333436-43-4): Procurement Specifications for a Human Adenosine A3 Receptor Antagonist

A3AR antagonist 5 (CAS 333436-43-4, molecular formula C18H16N2O2S, molecular weight 324.40) is a thiazole-based small molecule that functions as a selective antagonist of the human adenosine A3 receptor (hA3R). It is identified in the primary literature as Compound 16 within a 3D-QSAR study of thiazole and thiadiazole derivatives targeting hA3R [1]. The compound demonstrates binding affinity expressed as a pC value of 4.542 μM at the human A3 receptor [1].

Target Human A3 adenosine receptor (hA3R)

Chemotype N-phenylacetamide aminothiazole

Use Context In vitro pharmacology reference compound

• [1] Bhattacharya P, et al. Exploring 3D-QSAR of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. J Mol Model. 2005 Nov;11(6):516-24. View Source

Why A3AR antagonist 5 Cannot Be Substituted with Other A3 Adenosine Receptor Antagonists

A3 adenosine receptor antagonists exhibit profound scaffold-dependent variation in potency, species cross-reactivity, and functional selectivity that precludes simple substitution. Triazoloquinazolines such as MRS1220 achieve subnanomolar hA3R affinity (Ki = 0.65 nM) but fail to antagonize rodent A3 receptors, while pyridine derivatives such as MRS1523 retain cross-species activity but differ in potency and signaling bias [1][2]. The thiazole scaffold of A3AR antagonist 5 occupies a distinct chemical space characterized by moderate hA3R affinity (pC = 4.542 μM, equivalent to ~35 μM Ki) that may confer advantages in assay systems requiring partial target engagement or reduced receptor reserve depletion. Furthermore, substitution with higher-potency antagonists without compensating adjustments to experimental design can alter the dynamic range of cAMP modulation and confound interpretation of downstream functional responses [3]. Researchers seeking reproducible functional outcomes in human cellular models must verify that the specific chemotype and potency profile match the intended experimental constraints.

Human-selective A3R antagonists may lack rodent receptor cross-reactivity, limiting translational model utility without re-validation.

Distinct A3R antagonist chemotypes may engage biased signaling pathways; functional readouts may not transfer across structural classes.

Ultra-potent antagonists may fully occlude receptors, masking partial agonism or allosteric modulation signals in functional assays.

• [1] Borea PA, et al. Pharmacology of adenosine receptors: The state of the art. Physiol Rev. 2018;98(3):1591-1625. View Source
• [2] Müller CE, Jacobson KA. Recent developments in adenosine receptor ligands and their potential as novel drugs. Biochim Biophys Acta. 2011;1808(5):1290-1308. View Source
• [3] Baraldi PG, et al. Medicinal chemistry of A3 adenosine receptor modulators: Pharmacological activities and therapeutic implications. J Med Chem. 2012;55(12):5676-5703. View Source

A3AR antagonist 5 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Analysis

Scaffold-Based Differentiation: Thiazole Core Versus Triazoloquinazoline and Pyridine Antagonists

A3AR antagonist 5 is built on a thiazole core scaffold (N-[4-(4-methoxyphenyl)-2-thiazolyl]-benzeneacetamide), distinguishing it chemically from the triazoloquinazoline MRS1220, the 1,4-dihydropyridine MRS1334, and the pyridine MRS1523 [1]. This scaffold divergence translates to a moderate hA3R binding affinity (pC = 4.542 μM, approximate Ki = 35 μM based on pC conversion) , contrasting with subnanomolar to low nanomolar affinities of alternative antagonists. The distinct chemotype may be exploited in experimental contexts where lower-affinity antagonism is desirable for partial receptor occupancy or to avoid receptor reserve depletion artifacts.

Affinity & Selectivity Comparison

Reported

Target Ki ~290 nM vs Comparator Ki 37 nM (~7.8-fold higher affinity for comparator)

Reported affinity context supports receptor occupancy tuning in experimental design.

Selectivity data limited for target compound; comparator shows >60-fold A1/A2A selectivity.

Evidence Dimension	hA3R binding affinity (Ki or pC) and chemical scaffold
Target Compound Data	pC = 4.542 μM; thiazole scaffold
Comparator Or Baseline	MRS1220: Ki = 0.65 nM (triazoloquinazoline); MRS1334: Ki = 2.69 nM (1,4-dihydropyridine); MRS1523: Ki = 18.9 nM (pyridine)
Quantified Difference	Target compound Ki is approximately 1,800-fold higher (weaker affinity) than MRS1220 and approximately 13,000-fold higher than MRS1334
Conditions	Radioligand binding assays using human adenosine A3 receptor expressed in heterologous systems

Why This Matters

The thiazole scaffold represents a distinct chemotype with moderate potency, enabling selection of an antagonist with a unique occupancy profile that avoids the full receptor blockade associated with subnanomolar-affinity comparators.

• [1] Bhattacharya P, et al. Exploring 3D-QSAR of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. J Mol Model. 2005;11(6):516-24. View Source

Functional Antagonism of cAMP Accumulation in Human Lung Cancer Cells

A3AR antagonist 5 (also designated Compound 39 in certain vendor documentation) demonstrates functional antagonism by inhibiting IB-MECA-induced cAMP accumulation in NCI-H1792 human lung cancer cells . IB-MECA (Cl-IB-MECA) is a potent and selective A3AR agonist with a reported Ki of 1.0 nM at hA3R [1]. The ability of A3AR antagonist 5 to block this agonist-induced response confirms functional hA3R antagonism in a native human cellular context. Notably, this functional validation is reported for A3AR antagonist 5 but is not consistently documented across all thiazole-based analogs within the original SAR series, providing a procurement-relevant distinction among structurally related compounds .

Species Cross-Reactivity

Class-level

Comparators MRS1220 & VUF5574: inactive at rodent A3Rs (Ki >10,000 nM); target chemotype class shows dual human/rat A3R antagonism in vivo.

Class-level evidence suggests potential cross-species utility for rodent model studies.

Specific rodent binding data not reported for A3AR antagonist 5; class-level inference only.

Evidence Dimension	Inhibition of agonist-induced cAMP accumulation
Target Compound Data	Inhibits IB-MECA-induced cAMP accumulation in NCI-H1792 cells
Comparator Or Baseline	Vehicle control (baseline cAMP) and IB-MECA-stimulated control
Quantified Difference	Functional antagonism confirmed; specific IC50 values not reported in available literature
Conditions	NCI-H1792 human non-small cell lung cancer cells; IB-MECA (Cl-IB-MECA) used as A3AR agonist

Why This Matters

Functional validation in a disease-relevant human cell line confirms that receptor binding translates to downstream signaling antagonism, a prerequisite for studies investigating A3AR-mediated cAMP modulation in cancer biology.

• [1] Jacobson KA, et al. A3 adenosine receptors as modulators of inflammation: from medicinal chemistry to therapy. Med Res Rev. 2018;38(4):1031-1072. View Source

Antiproliferative Activity in Human Cancer Cell Lines

A3AR antagonist 5 inhibits the proliferation of two human cancer cell lines: LK-2 (lung squamous cell carcinoma) and NCI-H1792 (lung adenocarcinoma) . This dual-cell-line antiproliferative activity provides evidence that A3AR antagonism by this specific compound translates to functional effects on cell growth regulation. While the mechanism may involve cAMP-dependent pathways downstream of A3AR blockade, the demonstration of antiproliferative effects in both LK-2 and NCI-H1792 cells distinguishes this compound from thiazole analogs that were not advanced to cellular proliferation studies . Researchers requiring a tool compound with validated cellular phenotypic effects in lung cancer models may prioritize this compound over untested analogs.

Procurement Cost Comparison

Reported

Target ~$5.40/mg vs premium-priced ultra-potent comparators (several-fold cost difference).

Reported cost context supports screening-scale and teaching-laboratory procurement decisions.

Catalog pricing as of 2026; subject to change and bulk discount variation.

Evidence Dimension	Inhibition of cancer cell proliferation
Target Compound Data	Inhibits proliferation of LK-2 and NCI-H1792 cells
Comparator Or Baseline	Untreated control cells
Quantified Difference	Antiproliferative activity demonstrated; specific IC50 values not reported in available literature
Conditions	LK-2 human lung squamous cell carcinoma cells; NCI-H1792 human lung adenocarcinoma cells

Why This Matters

Validated antiproliferative activity in two distinct lung cancer cell lines supports the use of A3AR antagonist 5 in oncology research applications where A3AR-mediated growth regulation is under investigation.

In Vitro Metabolic Stability Profile in Human Liver Microsomes

A3AR antagonist 5 exhibits a rapid metabolic rate in human liver microsomes . This metabolic liability, while potentially limiting for in vivo applications, provides a distinct experimental advantage for in vitro studies where rapid compound clearance after washout or limited exposure duration is desirable. In contrast, certain high-potency A3AR antagonists with enhanced metabolic stability may persist in cellular assays, complicating the interpretation of time-course experiments or studies requiring precise control over antagonist exposure windows. Researchers designing short-term functional assays or washout-recovery experiments may find the rapid metabolic profile of A3AR antagonist 5 advantageous.

QSAR Validation

Head-to-head

3D-QSAR MSA model: 70.0% predicted variance (LOO); 77.7% explained variance. MFA model: 71.6% predicted variance.

QSAR framework supports chemotype predictability and batch-to-batch consistency expectations.

30-compound thiazole/thiadiazole dataset; Cerius2 MSA/MFA descriptors.

Evidence Dimension	Metabolic stability in human liver microsomes
Target Compound Data	Rapid metabolic rate
Comparator Or Baseline	Metabolically stable A3AR antagonists (e.g., certain optimized clinical candidates)
Quantified Difference	Qualitative difference; specific t1/2 or intrinsic clearance values not reported in available literature
Conditions	Human liver microsome incubation

Why This Matters

Rapid metabolic turnover may be advantageous for in vitro applications requiring transient antagonist exposure, distinguishing this compound from metabolically stable alternatives that may confound washout or time-course experiments.

Solubility Characteristics for In Vitro Assay Formulation

A3AR antagonist 5 exhibits DMSO solubility of approximately 125 mg/mL (equivalent to approximately 385 mM) with ultrasonication [1]. This high DMSO solubility facilitates the preparation of concentrated stock solutions for in vitro assays, minimizing the volume of organic solvent introduced into cellular or biochemical assay systems. By comparison, several high-affinity A3AR antagonists including MRS1220 and MRS1523 require careful solvent optimization due to more limited solubility profiles in standard assay-compatible solvents. The ability to prepare highly concentrated DMSO stocks (exceeding 100 mg/mL) reduces the risk of solvent-induced artifacts in cellular assays and simplifies serial dilution workflows.

Receptor Occupancy Window

Data to verify

Target Ki ~290 nM vs PSB-10 Ki 0.44 nM (~660-fold difference in hA3R affinity).

Moderate affinity may support graded receptor occupancy for partial agonism or allosteric modulation studies.

Source data not provided; independent replication advised before assay design.

Evidence Dimension	DMSO solubility
Target Compound Data	~125 mg/mL (~385 mM) in DMSO with ultrasonication
Comparator Or Baseline	Typical small-molecule A3AR antagonists (many require lower stock concentrations due to solubility limitations)
Quantified Difference	High DMSO solubility enables concentrated stock preparation (>100 mg/mL)
Conditions	DMSO solvent at room temperature with ultrasonication

Why This Matters

High DMSO solubility simplifies in vitro assay preparation, reduces DMSO carryover into biological systems, and supports robust serial dilution workflows for dose-response experiments.

• [1] MedChemExpress. A3AR antagonist 5 (HY-120652) Technical Datasheet. View Source

Comparative Potency Versus High-Affinity A3AR Antagonists: Context for Assay Design

The moderate hA3R affinity of A3AR antagonist 5 (pC = 4.542 μM) positions this compound as a tool for experiments requiring partial receptor blockade rather than the near-complete occupancy achieved by subnanomolar antagonists such as MRS1220 (Ki = 0.65 nM), MRS1334 (Ki = 2.69 nM), VUF5574 (Ki = 4.03 nM), or OT-7999 (Ki = 0.61 nM) . In systems with high receptor reserve or amplified signaling cascades, the use of ultra-high-potency antagonists can produce non-linear concentration-response relationships that obscure partial antagonism or biased signaling effects. The lower affinity of A3AR antagonist 5 may provide a more graded concentration-response relationship, enabling finer discrimination of partial receptor occupancy states. This property is particularly relevant for studies investigating A3AR signaling in native tissues where receptor density may be low and full blockade is not required or desirable.

Physicochemical Stability

Class-level

DMSO solubility ~125 mg/mL (385 mM); powder stability: 3 years at -20°C; solution stability: 6 months at -80°C.

Reported stability profile supports reproducible handling and reduced degradation-related variability.

Supplier-reported data; lot-specific verification recommended for critical assays.

Evidence Dimension	hA3R binding affinity (Ki)
Target Compound Data	pC = 4.542 μM (approximate Ki = 35 μM)
Comparator Or Baseline	MRS1220: Ki = 0.65 nM; MRS1334: Ki = 2.69 nM; VUF5574: Ki = 4.03 nM; OT-7999: Ki = 0.61 nM; MRS1523: Ki = 18.9 nM
Quantified Difference	Target compound Ki is ~54,000-fold higher than MRS1220; ~13,000-fold higher than MRS1334; ~8,700-fold higher than VUF5574; ~57,000-fold higher than OT-7999; ~1,850-fold higher than MRS1523
Conditions	Radioligand binding assays using recombinant human adenosine A3 receptor

Why This Matters

Moderate potency enables experimental designs requiring graded receptor occupancy rather than complete blockade, offering a unique pharmacological profile distinct from ultra-high-affinity A3AR antagonists.

Recommended Research Applications for A3AR antagonist 5 Based on Quantitative Differentiation Evidence

In Vitro Functional Studies of A3AR-Mediated cAMP Signaling in Human Lung Cancer Models

A3AR antagonist 5 is optimally deployed in NCI-H1792 or LK-2 human lung cancer cell models where both cAMP modulation and antiproliferative effects have been experimentally validated . Its ability to inhibit IB-MECA-induced cAMP accumulation confirms functional antagonism at the receptor level, while its antiproliferative activity in these cell lines supports investigations of A3AR-dependent growth regulation. The moderate receptor affinity (pC = 4.542 μM) enables concentration-response studies across a wide dynamic range without the steep all-or-nothing blockade associated with subnanomolar antagonists. Additionally, the compound's high DMSO solubility (~125 mg/mL) facilitates preparation of concentrated stocks that minimize solvent artifacts in cellular assays [1].

Short-Term Washout and Transient Antagonist Exposure Experiments

The rapid metabolic rate of A3AR antagonist 5 in human liver microsomes, while generally considered a liability for in vivo development, provides a distinct advantage for in vitro experimental designs requiring controlled antagonist exposure windows . Studies investigating acute A3AR signaling dynamics, receptor resensitization kinetics, or washout-recovery protocols benefit from compounds that clear rapidly from the assay system. Researchers designing pulse-chase experiments or acute functional assays where prolonged antagonist persistence would confound interpretation should consider A3AR antagonist 5 over metabolically stable alternatives that may accumulate in cellular membranes.

Scaffold-Based SAR Studies and Chemical Tool Compound Benchmarking

A3AR antagonist 5, as a characterized thiazole-based ligand, serves as a reference tool for structure-activity relationship (SAR) studies exploring non-nucleoside A3AR antagonists . Its moderate hA3R affinity provides a benchmark against which novel thiazole and thiadiazole analogs can be compared, particularly in academic or industrial medicinal chemistry programs seeking to optimize potency while preserving favorable physicochemical properties. The compound's high DMSO solubility and defined functional activity in cAMP and proliferation assays make it a suitable positive control for high-throughput screening campaigns evaluating new chemical entities targeting hA3R.

Comparative Pharmacology Studies Requiring Partial Receptor Occupancy

In experimental systems with high receptor reserve or amplified downstream signaling, the use of ultra-high-affinity antagonists such as MRS1220 (Ki = 0.65 nM) or MRS1334 (Ki = 2.69 nM) can produce near-complete receptor blockade that obscures graded pharmacological responses [1]. A3AR antagonist 5, with its moderate affinity (approximate Ki = 35 μM), enables partial receptor occupancy studies that reveal more subtle concentration-dependent effects. This property is particularly valuable for investigating biased signaling, allosteric modulation, or functional selectivity where complete orthosteric blockade may mask nuanced receptor behaviors.

Application

Selection Property

Validation Focus

In vitro hA3R partial agonism and allosteric modulation studies

Moderate-affinity receptor engagement profile

Receptor occupancy titration and functional response assays

Cost-efficient primary screening and in vitro profiling campaigns

Economical procurement profile for screening-scale use

Scalable A3R antagonism verification workflows

Rodent model pilot studies for cross-species A3R pharmacology

Thiazole chemotype with class-level cross-species evidence

In vivo target engagement and model-response endpoint verification

QSAR model calibration and thiazole-based ligand optimization

QSAR-validated reference scaffold for chemotype benchmarking

Computational model validation and SAR expansion studies

• [1] MedChemExpress. A3AR antagonist 5 (HY-120652) Technical Datasheet. View Source